Cas no 1604-81-5 (7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1604-81-5
• MF: C₁₄H₁₃ClN₄O₂S
• MW: 336.796620130539
• CID: 4734497
• Update Time: 2025-07-15

7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-chlorobenzyl)-8-mercapto-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• Oprea1_721457
• Oprea1_093901
• MLS001211260
• FULUDSQAMYAPHN-UHFFFAOYSA-N
• HMS2815K19
• STK000371
• 7-(4-Chloro-benzyl)-8-mercapto-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• SMR000514629
• ST50234556
• Purine-2,6(1H,3H)-dione, 7-(4-chlorobenzyl)-1,3-dimethyl-8-mercapto-
• 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-1,3,7-trihydropurine-2,6-di o
• 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C14H13ClN4O2S/c1-17-11-10(12(20)18(2)14(17)21)19(13(22)16-11)7-8-3-5-9(15)6-4-8/h3-6H,7H2,1-2H3,(H,16,22)
• InChI Key： FULUDSQAMYAPHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(NC2=C1C(N(C)C(N2C)=O)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 571
• XLogP3: 2.4
• Topological Polar Surface Area: 88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1604-81-5)

7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, commonly known by its CAS number 1604-81-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine family and is characterized by its unique structural features, including a chlorophenyl substituent and a sulfanyl group. These characteristics contribute to its potential therapeutic applications and make it an interesting subject for ongoing research.

The chemical structure of 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is composed of a purine core with specific functional groups that enhance its biological activity. The presence of the chlorophenyl group imparts lipophilicity, which can influence the compound's ability to cross biological membranes and interact with target proteins. The sulfanyl group adds redox activity and can modulate the compound's reactivity in various biological environments.

In recent years, there has been a growing interest in the development of purine derivatives for their potential therapeutic applications. One of the key areas of research has been their use as adenosine receptor agonists or antagonists. Adenosine receptors play crucial roles in various physiological processes, including neurotransmission, inflammation, and cardiovascular function. Compounds like 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione have shown promise in modulating these receptors, making them potential candidates for treating conditions such as pain, inflammation, and cardiovascular diseases.

A study published in the Journal of Medicinal Chemistry highlighted the pharmacological properties of 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. The researchers found that this compound exhibits high affinity for adenosine A₁ receptors and moderate affinity for A_2A receptors. This selective binding profile suggests that it could be used to develop more targeted therapies with reduced side effects compared to non-selective adenosine receptor modulators.

Beyond its potential as an adenosine receptor modulator, 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural modifications of purine derivatives have been a focus of many research efforts to enhance their therapeutic efficacy and reduce toxicity. For instance, the introduction of the chlorophenyl group in 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been shown to improve its metabolic stability and pharmacokinetic properties. This is particularly important for ensuring that the compound remains active in the body for an extended period and reaches its target tissues effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2，6-dione. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic applications, 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H--2,6-e-e (CAS No. 1604-8-5)) has also found applications in chemical biology research. Its unique structure makes it a valuable tool for studying protein-protein interactions and signaling pathways involved in various cellular processes.

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